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Compound of Interest

Compound Name: 1-Cyclohexyl-1-butanol
CAS No.: 4352-42-5

Cat. No.: B1661959

Get Quote

Part 1: Executive Summary & Molecular Identity[1]

1-Cyclohexyl-1-butanol (CAS 4352-42-5) is a lipophilic secondary alcohol often utilized as a
structural intermediate in the synthesis of pharmaceutical agents and fine chemicals.[1] Its

physicochemical profile—characterized by a non-polar cyclohexane ring fused to a polarizable
hydroxyl motif—presents specific solubility challenges in aqueous media while offering high
compatibility with organic solvent systems.[1]

This guide provides a definitive technical framework for researchers handling this compound,
focusing on solubility limits, stock solution preparation, and preventing precipitation in biological

assays.[1]

Physicochemical Profile
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Parameter Value Technical Implication

Defines stereochemical
IUPAC Name 1-Cyclohexylbutan-1-ol potential (chiral center at C1).

[1]

Critical: Do not confuse with 4-
CAS Registry 4352-42-5 cyclohexyl-1-butanol (CAS
4441-57-0).[1]

Secondary alcohol; steric
SMILES CCcc(o)ciccecececel hindrance from cyclohexyl ring.

[1]

] Low molecular weight
Molecular Weight 156.27 g/mol
fragment.[1]

High Lipophilicity. Partitions
LogP (Predicted) 3.2-37 strongly into organic phases.
[1]

Aqueous Incompatibility.
LogS (Water) -3.04 (~1 mM) Requires co-solvents for

bioassays.[1]

Physical State Colorless Liquid Density ~0.902 g/mL.[1][2]

Part 2: Solubility Landscape

The solubility of 1-Cyclohexyl-1-butanol is governed by the competition between its
hydrophobic cyclohexane/propyl domains and the hydrophilic hydroxyl group.[1]

Organic Solvents (Stock Preparation)

Due to its high LogP (~3.2), the compound exhibits excellent solubility in polar aprotic and non-
polar solvents.[1]

e Dimethyl Sulfoxide (DMSO):Recommended for Biological Stocks.

o Solubility: >100 mg/mL (Freely Soluble).[1]
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o Mechanism: DMSO disrupts the intermolecular hydrogen bonding of the alcohol while
solvating the hydrophobic ring.[1]

o Use Case: Preparation of 10 mM to 100 mM master stocks for high-throughput screening
(HTS).[1]

o Ethanol (EtOH) & Methanol (MeOH):
o Solubility: Miscible / >100 mg/mL.[1]

o Use Case: Chemical synthesis and crystallization workflows.[1] Note that ethanol stocks
may evaporate faster than DMSO stocks, altering concentration over time.[1]

e Dichloromethane (DCM) & Chloroform:
o Solubility: Freely Soluble.[1]

o Use Case: Extraction and purification (chromatography).[1]

Aqueous Media (Biological Assays)
o Water/PBS:Poor Solubility (< 0.15 mg/mL).

o Direct dissolution in water will result in phase separation or emulsion formation.[1]

o Critical Threshold: The compound is likely to precipitate if the final organic co-solvent
concentration is < 0.1% in the assay buffer, depending on the target dose.[1]

Part 3: Experimental Protocols
Protocol A: Preparation of 100 mM Stock Solution

Target Volume: 10 mL Solvent: Anhydrous DMSO (Grade = 99.9%)[1]
e Calculate Mass:

[1]

» Weighing: Weigh 156.3 mg of 1-Cyclohexyl-1-butanol into a tared 20 mL amber glass vial.
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o Note: The liquid is viscous; use a positive displacement pipette if weighing by volume
(approx 173 L), but gravimetric (weight-based) preparation is strictly recommended for
accuracy.

e Solubilization: Add DMSO to a final volume of 10 mL.
o Tip: Add ~8 mL first, vortex for 30 seconds, then adjust to the final volume.

o Storage: Store at -20°C. The solution is stable for >6 months if protected from moisture.

Protocol B: "Shake-Flask" Solubility Determination

Use this protocol if exact solubility data is required for a specific proprietary solvent system.[1]
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Figure 1: Standard Shake-Flask Methodology for determining saturation solubility.

Part 4: Critical Application Workflows
Serial Dilution for Bioassays

When transferring from a DMSO stock to aqueous media, the "Crash-Out" effect is the primary

failure mode.[1]
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e The Rule of 3-Log: Do not dilute a lipophilic stock (LogP > 3) more than 1000-fold in a single
step directly into buffer, as local high concentrations at the injection site can cause micro-
precipitation.[1]

¢ Intermediate Step:
o Start with 100 mM DMSO stock.[1]
o Dilute 1:10 into pure DMSO to get 10 mM.[1]
o Dilute 1:10 into pure DMSO to get 1 mM.[1]

o Dilute the 1 mM DMSO solution 1:100 into the Assay Buffer (yielding 10 uM final conc, 1%
DMSO).

Solvent Selection Decision Tree

High Solubility

Biological Assay Low Toxicity Solvent: DMSO
(CelllEnzyme) (Max 0.1-1% final v/v)

ohe butano Chemical Synthesis Protic Reactivity Solvent: Ethanol/THE
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Phase Separation Solvent: DCM/Hexane
(Immiscible w/ water)

Purification/Extraction

Click to download full resolution via product page

Figure 2: Solvent selection logic based on downstream application.[1]

Part 5: Safety & Handling (SDS Summary)

e Hazard Classification:
o H301: Toxic if swallowed.[1][3]

o H315/H319: Causes skin and serious eye irritation.[1][3]
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o H335: May cause respiratory irritation.[1][3]

+ Handling: Always handle in a fume hood. Wear nitrile gloves.[1]

» Disposal: Dispose of as organic halogen-free waste. Do not pour down drains due to aquatic
toxicity potential.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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